Cas no 1806517-18-9 (2-(Chloromethyl)benzo[d]oxazole-6-carbonyl chloride)

• Product Name: 2-(Chloromethyl)benzo[d]oxazole-6-carbonyl chloride
• CAS No: 1806517-18-9
• MF: C₉H₅Cl₂NO₂
• MW: 230.047500371933
• CID: 4820051
• Update Time: 2025-11-06

2-(Chloromethyl)benzo[d]oxazole-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)benzo[d]oxazole-6-carbonyl chloride

• Inchi： 1S/C9H5Cl2NO2/c10-4-8-12-6-2-1-5(9(11)13)3-7(6)14-8/h1-3H,4H2
• InChI Key： KLGGRJAPZPYKNX-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CC(C(=O)Cl)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1

Additional information on 2-(Chloromethyl)benzo[d]oxazole-6-carbonyl chloride

Introduction to 2-(Chloromethyl)benzo[d]oxazole-6-carbonyl chloride (CAS No. 1806517-18-9)

2-(Chloromethyl)benzo[d]oxazole-6-carbonyl chloride, identified by the CAS number 1806517-18-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzo[d]oxazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both a chloromethyl group and a carbonyl chloride functionality makes this molecule a versatile intermediate in synthetic chemistry, particularly in the construction of more complex pharmacophores.

The structural features of 2-(Chloromethyl)benzo[d]oxazole-6-carbonyl chloride contribute to its reactivity and utility in various synthetic pathways. The benzo[d]oxazole core is a well-documented scaffold in medicinal chemistry, exhibiting properties that can modulate biological targets such as enzymes and receptors. The chloromethyl group introduces a reactive site for nucleophilic substitution reactions, while the carbonyl chloride moiety serves as a powerful acylating agent. These characteristics make it an invaluable building block for the synthesis of novel compounds with potential therapeutic effects.

In recent years, there has been a surge in research focused on developing new analogs of benzo[d]oxazole derivatives due to their demonstrated efficacy in various preclinical studies. For instance, modifications to the benzo[d]oxazole core have led to the discovery of compounds with anti-inflammatory, anticancer, and antimicrobial properties. The compound 2-(Chloromethyl)benzo[d]oxazole-6-carbonyl chloride is particularly interesting because it allows for further functionalization at multiple sites, enabling chemists to tailor its properties for specific applications.

One of the most compelling aspects of 2-(Chloromethyl)benzo[d]oxazole-6-carbonyl chloride is its role as a key intermediate in the synthesis of biologically active molecules. The chloromethyl group can undergo reactions with amines, alcohols, and other nucleophiles to form amides, ethers, and other derivatives. Similarly, the carbonyl chloride functionality can react with nucleophiles to form esters or amides, providing multiple avenues for structural diversification. This flexibility has made it a preferred choice for researchers aiming to develop new drug candidates.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-(Chloromethyl)benzo[d]oxazole-6-carbonyl chloride. For example, modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents into the benzo[d]oxazole core with high efficiency and selectivity. These methods have opened up new possibilities for designing molecules with improved pharmacokinetic profiles and reduced toxicity.

The pharmaceutical industry has been particularly interested in exploring the potential of benzo[d]oxazole derivatives due to their broad spectrum of biological activities. Several clinical trials have been conducted or are underway investigating compounds derived from this scaffold for various diseases. The intermediate 2-(Chloromethyl)benzo[d]oxazole-6-carbonyl chloride is expected to play a crucial role in these efforts by providing a scaffold for generating novel drug candidates with enhanced efficacy and safety profiles.

In conclusion, 2-(Chloromethyl)benzo[d]oxazole-6-carbonyl chloride (CAS No. 1806517-18-9) is a highly valuable compound in pharmaceutical research and development. Its unique structural features and reactivity make it an excellent intermediate for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to remain at the forefront of drug discovery efforts.